Cas no 355435-70-0 (1H-1,2,3-benzotriazole-5,6-dicarbonitrile)

• Product Name: 1H-1,2,3-benzotriazole-5,6-dicarbonitrile
• CAS No: 355435-70-0
• MF: C₈H₃N₅
• MW: 169.142919778824
• MDL: MFCD02314974
• CID: 3104316
• PubChem ID: 724093
• Update Time: 2025-04-21

1H-1,2,3-benzotriazole-5,6-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-benzotriazole-5,6-dicarbonitrile
• AKOS005422651
• CS-0267866
• SR-01000534844
• 2H-benzotriazole-5,6-dicarbonitrile
• AKOS001754744
• STK246907
• 1H-Benzotriazole-5,6-dicarbonitrile
• 1h-Benzo[d][1,2,3]triazole-5,6-dicarbonitrile
• 5,6-dicyano-1h-benzotriazole
• 355435-70-0
• EN300-320739
• SCHEMBL16968392
• SR-01000534844-1

• MDL： MFCD02314974
• Inchi： 1S/C8H3N5/c9-3-5-1-7-8(12-13-11-7)2-6(5)4-10/h1-2H,(H,11,12,13)
• InChI Key： DOBRSOMSFCYWPN-UHFFFAOYSA-N
• SMILES： N1=C2C=C(C#N)C(C#N)=CC2=NN1

Computed Properties

• Exact Mass: 169.03884512Da
• Monoisotopic Mass: 169.03884512Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 89.2Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds